2-(((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isopropylquinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-propan-2-ylquinazolin-4-one
• InChI: InChI=1S/C22H22N4O4S/c1-13(2)26-21(27)15-7-5-6-8-17(15)23-22(26)31-12-19-24-20(25-30-19)16-10-9-14(28-3)11-18(16)29-4/h5-11,13H,12H2,1-4H3
• InChI Key: PWUVBVOYEAYXGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol
• CAS No.: 946252-66-0

Description

2-(((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isopropylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, which are chemically related to the queried compound, were synthesized and evaluated for their antitumor activity. These compounds demonstrated significant broad-spectrum antitumor activities, with some compounds showing potency nearly 1.5–3.0-fold higher than the positive control, 5-FU. Molecular docking studies indicated that these compounds could inhibit the growth of cancer cells by targeting ATP binding sites of EGFR-TK and B-RAF kinase, hinting at a possible mechanism of action for related compounds in cancer therapy (Al-Suwaidan et al., 2016).

Anticonvulsant and Antimicrobial Activities

Another study focused on the synthesis of novel derivatives of 3-substituted-2-thioxoquinazolin-4(3H)-ones, revealing their potential antimicrobial and anticonvulsant activities. Some of these derivatives showed broad-spectrum activity against various Gram-positive and Gram-negative bacteria, as well as fungi. Additionally, certain compounds exhibited potent anticonvulsant activity, showcasing the therapeutic potential of structurally similar compounds in treating convulsive disorders and infections (Rajasekaran et al., 2013).

Antimicrobial and Anti-Proliferative Activities

Compounds incorporating 1,3,4-oxadiazole and dimethoxyphenyl groups, akin to the structure , have been synthesized and assessed for their antimicrobial and anti-proliferative effects. Notably, certain derivatives showed broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines. This indicates the potential utility of these compounds in developing new antimicrobial agents and cancer therapies (Al-Wahaibi et al., 2021).